N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[4-[4-[2-(cyclopropylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H19N7O4/c30-20(23-15-6-7-15)13-28-22(32)29(27-26-28)17-10-8-16(9-11-17)24-21(31)18-12-19(33-25-18)14-4-2-1-3-5-14/h1-5,8-12,15H,6-7,13H2,(H,23,30)(H,24,31)
• InChI Key: PBBXIQYNQFKONC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C(=O)N(N=N2)C3=CC=C(C=C3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C22H19N7O4
• Molecular Weight: 445.4 g/mol
• CAS No.: 1396876-92-8

Description

N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H19N7O4 and its molecular weight is 445.439. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, particularly those containing tetrazole and isoxazole moieties, are of significant interest due to their diverse pharmacological activities. Research has shown the synthesis of imidazotetrazines, isoxazolo[5,4-d]pyrimidines, and derivatives thereof, highlighting the utility of these heterocycles in developing novel therapeutic agents with antitumor, antibacterial, and other bioactivities. For instance, Stevens et al. (1984) discussed the synthesis of 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones with curative activity against leukemia, proposing their action as prodrug modifications of acyclic triazenes (Stevens et al., 1984). Similarly, Desimoni et al. (1967) explored the synthesis of isoxazolo[5,4-d]pyrimidines, contributing to the chemistry of polynuclear isoxazole types and their potential applications (Desimoni et al., 1967).

Biological Activity and Medicinal Chemistry

Research on the synthesis and biological evaluation of heterocyclic derivatives, such as pyrazole-1-carboxamide analogs, has demonstrated promising antibacterial activities, especially against strains like Staphylococcus aureus and Bacillus subtilis. Palkar et al. (2017) reported on the design, synthesis, and quantitative structure-activity relationship (QSAR) studies of benzothiazolyl substituted pyrazol-5-ones, identifying compounds with significant antibacterial efficacy at non-cytotoxic concentrations (Palkar et al., 2017).